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Compound of Interest

Compound Name: 3-Bromo-5-chlorotoluene

Cat. No.: B046676 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3-Bromo-5-chlorotoluene, tailored for researchers, scientists, and professionals

in drug development.

Core Molecular and Physical Data
3-Bromo-5-chlorotoluene, also known as 1-Bromo-3-chloro-5-methylbenzene, is an organic

compound with the chemical formula C₇H₆BrCl.[1][2][3][4] It serves as a reagent in various

organic syntheses, including the development of novel benzophenones as potential HIV non-

nucleoside reverse transcriptase inhibitors.[5]

The key quantitative data for this compound are summarized in the table below for ease of

reference and comparison.
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Property Value

Molecular Formula C₇H₆BrCl

Molecular Weight 205.48 g/mol [1][2][3][4][6]

CAS Number 329944-72-1[1][2][3][4]

Appearance
Colorless to yellowish liquid or colorless fused

solid[1][4][7]

Density ~1.43 - 1.535 g/cm³[2][7]

Melting Point ~-44°C to 25°C[2][7]

Boiling Point ~208°C to 222.3°C at 760 mmHg[2][7]

Flash Point 101.5°C[2]

Solubility
Soluble in organic solvents, almost insoluble in

water[7]

Purity Typically ≥98%[1][4]

Experimental Protocols: Synthesis of 3-Bromo-5-
chlorotoluene
A common method for the synthesis of 3-Bromo-5-chlorotoluene involves the diazotization of

2-Bromo-6-chloro-4-methylaniline followed by a reduction reaction.[5]

Materials:

2-Bromo-6-chloro-4-methylaniline

Acetic acid

Water

Concentrated hydrochloric acid

Sodium nitrite (NaNO₂)
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50% Hypophosphorous acid (H₃PO₂) solution

Dichloromethane (CH₂Cl₂)

Anhydrous sodium sulfate (Na₂SO₄)

Saturated saline solution

Procedure:

Dissolve 2-Bromo-6-chloro-4-methylaniline (30 mmol) in a mixture of acetic acid (60 mL),

water (25 mL), and concentrated hydrochloric acid (7 mL).[5]

Cool the reaction system to 5°C.[5]

Slowly add a solution of sodium nitrite (48 mmol, 3.31 g) in water (12 mL) dropwise, ensuring

the temperature is maintained below 5°C.[5]

After the addition is complete, continue stirring the reaction mixture at 5-10°C for 2 hours.[5]

Pour the reaction solution into a 50% hypophosphite solution that has been pre-cooled to

0°C.[5]

Stir the mixture for 48 hours at room temperature.[5]

Perform an extraction with dichloromethane (3 x 120 mL).[5]

Combine the organic phases and wash with saturated saline solution (100 mL).[5]

Dry the organic phase over anhydrous sodium sulfate.[5]

Remove the solvent by concentration under reduced pressure.[5]

Purify the resulting residue by flash column chromatography to obtain the final product, 3-
bromo-5-chlorotoluene.[5]

Visualized Synthesis Workflow
The following diagram illustrates the key stages of the synthesis protocol described above.
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Diazotization Reduction Workup & Purification

2-Bromo-6-chloro-4-methylaniline in Acid Solution Addition of NaNO₂ at <5°C
Cool to 5°C

Stir at 5-10°C for 2h Pour into pre-cooled H₃PO₂ solutionIntermediate Diazonium Salt Stir at RT for 48h DCM Extraction Wash with Saline Dry over Na₂SO₄ Concentration Flash Column Chromatography 3-Bromo-5-chlorotoluene

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Bromo-5-chlorotoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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